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Compound of Interest

Compound Name: Olopatadine-d3 N-Oxide

Cat. No.: B15599706 Get Quote

Technical Guide: Olopatadine-d3 N-Oxide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Olopatadine-d3 N-Oxide, a key

labeled metabolite of the antihistaminic drug Olopatadine. This document details its precise

mass, chemical properties, and its role in pharmacokinetic and metabolic studies. A

representative bioanalytical protocol for the quantification of Olopatadine and its N-oxide

metabolite is presented, alongside a visualization of the metabolic pathway. This guide is

intended to serve as a valuable resource for researchers and scientists engaged in the

development and analysis of Olopatadine.

Introduction
Olopatadine is a potent and selective histamine H1-receptor antagonist and mast cell stabilizer.

It is widely used for the treatment of allergic conjunctivitis and allergic rhinitis. Understanding

the pharmacokinetics and metabolism of Olopatadine is crucial for its clinical development and

application. Olopatadine-d3 N-Oxide is the stable isotope-labeled form of the Olopatadine N-

oxide metabolite. Due to its isotopic labeling, it serves as an ideal internal standard for

quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-

MS), ensuring accuracy and precision in the measurement of the parent drug and its metabolite

in biological matrices.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15599706?utm_src=pdf-interest
https://www.benchchem.com/product/b15599706?utm_src=pdf-body
https://www.benchchem.com/product/b15599706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Properties and Exact Mass
The accurate determination of the mass of analytical standards is fundamental for mass

spectrometry-based applications. The key quantitative data for Olopatadine-d3 N-Oxide are

summarized below.

Property Value Source

Chemical Name

11-[3-(Dimethyloxidoamino-

d3)propylidene]-6,11-

dihydrodibenz[b,e]oxepin-2-

acetic Acid

N/A

Molecular Formula C₂₁H₂₀D₃NO₄ [1]

Molecular Weight (Average

Mass)
356.4 g/mol [1]

Monoisotopic (Exact) Mass 356.18154 Da Calculated

CAS Number
1246832-94-9 or 1331666-71-

7
N/A

Note: The exact mass is calculated based on the monoisotopic masses of the most abundant

isotopes of the constituent elements (C: 12.000000, H: 1.007825, D: 2.014102, N: 14.003074,

O: 15.994915).

Metabolism of Olopatadine
Olopatadine is metabolized in the liver to a limited extent. The formation of Olopatadine N-

oxide is a key metabolic pathway.[2] This reaction is catalyzed by flavin-containing

monooxygenase (FMO) enzymes, specifically FMO1 and FMO3.[3][4] Another minor metabolite

is N-desmethyl olopatadine, formed by cytochrome P450 3A4 (CYP3A4).[3][4]
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Olopatadine

Olopatadine N-OxideFMO1, FMO3

N-desmethyl OlopatadineCYP3A4

Sample Preparation

1. 50 µL Human Plasma

2. Add 10 µL Internal Standard
(Olopatadine-d3 N-Oxide)

3. Add 200 µL Acetonitrile

4. Vortex 30 sec

5. Centrifuge 10 min

6. Transfer Supernatant

UHPLC-MS/MS Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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